BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of Sideritoflavone: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sideritoflavone

Cat. No.: B190382

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of sideritoflavone in a laboratory setting. Adherence to these procedures is
critical for ensuring personnel safety and regulatory compliance.

Sideritoflavone, a naturally occurring flavonoid, is utilized in various research applications.
While a comprehensive Safety Data Sheet (SDS) with specific disposal protocols for
sideritoflavone is not readily available, general principles of laboratory chemical waste
management, coupled with the known properties of the compound, can guide its safe disposal.
This document outlines the recommended procedures, presents relevant chemical data, and
provides a clear workflow for the disposal process.

Chemical and Physical Properties of Sideritoflavone

A summary of the key quantitative data for sideritoflavone is presented below. This
information is crucial for understanding its behavior and for making informed decisions on
handling and disposal.
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Property Value Source

Molecular Formula C18H160s PubChem
Molecular Weight 360.31 g/mol PubChem
Melting Point 197 -198 °C PubChem
Appearance Solid PubChem

o 328.5mg/L @ 25 °C
Solubility in Water . The Good Scents Company[1]
(estimated)

Experimental Protocols: Disposal Procedures

Given the absence of specific regulatory disposal guidelines for sideritoflavone, two primary
procedural pathways are recommended, contingent on local regulations and institutional
policies. The primary consideration is whether to manage it as a non-hazardous solid chemical
waste or to engage a professional chemical waste disposal service.

Procedure 1: Disposal as Non-Hazardous Solid Waste

This procedure is suitable for small quantities of sideritoflavone and is based on general
guidelines for the disposal of non-hazardous solid laboratory chemicals.[2][3]

Materials:

o Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, and nitrile
gloves.

e Sealable, puncture-resistant container (e.g., a screw-cap plastic bottle or a sturdy cardboard
box with a liner).

o Waste container label.
Steps:

» Personnel Protection: Before handling sideritoflavone, ensure you are wearing the
appropriate PPE, including a lab coat, safety glasses, and nitrile gloves.
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Container Preparation: Select a sealable and puncture-resistant container for the waste. The
container should be clean and dry.

Waste Transfer: Carefully transfer the solid sideritoflavone waste into the designated
container. Minimize the creation of dust.

Secure Sealing: Securely seal the container to prevent any leakage or spillage.

Labeling: Clearly label the container as "Non-Hazardous Chemical Waste" and list the
contents ("Sideritoflavone”). Include the date of disposal and the name of the generating
laboratory.

Final Disposal: This container should not be placed in regular laboratory trash bins that are
handled by custodial staff.[2] Laboratory personnel should transport the sealed and labeled
container directly to the facility's designated dumpster or solid waste collection area.[2]

Documentation: Record the disposal in the laboratory's chemical waste log.
Procedure 2: Professional Chemical Waste Disposal

This is the most conservative and recommended approach, particularly for larger quantities or
when the regulatory status is unclear.

Materials:
o Appropriate PPE: lab coat, safety glasses, and nitrile gloves.

o A designated and compatible chemical waste container provided by your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
company.

e Chemical waste label.
Steps:

» Personnel Protection: Wear appropriate PPE (lab coat, safety glasses, nitrile gloves) before
handling the chemical.
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o Waste Collection: Place the sideritoflavone waste into the designated chemical waste
container.

o Container Sealing: Securely close the waste container. Do not overfill.

e Labeling: Affix a completed chemical waste label to the container. The label should include
the chemical name ("Sideritoflavone"), quantity, and any known hazards.

o Storage: Store the sealed and labeled container in a designated satellite accumulation area
within the laboratory.[4] This area should be away from general traffic and incompatible
materials.

» Arrange for Pickup: Contact your institution's EHS office or the contracted chemical waste
disposal service to schedule a pickup.[4][5]

o Documentation: Maintain a record of the waste generated and its disposal in your
laboratory's chemical inventory and waste logs.

Logical Workflow for Sideritoflavone Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of sideritoflavone.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of sideritoflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of Sideritoflavone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190382#sideritoflavone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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